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Compound of Interest

Compound Name: p-Ethylhydratropic acid

Cat. No.: B140339 Get Quote

An In-depth Technical Guide to the Safety Data Sheet (SDS) of p-Ethylhydratropic Acid

This guide provides a comprehensive overview of the safety information for p-
Ethylhydratropic acid (CAS 3585-52-2), compiled from various Safety Data Sheets (SDS). It

is intended for researchers, scientists, and drug development professionals who handle this

compound.

Chemical Identification
p-Ethylhydratropic acid is a phenylacetic acid derivative and is known as an impurity of

Ibuprofen.[1][2]
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Identifier Value

Chemical Name 2-(4-ethylphenyl)propanoic acid[3]

Synonyms

p-Ethylhydratropic acid, 4-Ethyl-α-

methylbenzeneacetic Acid, 2-(p-

Ethylphenyl)propionic Acid[4][5]

CAS Number 3585-52-2[4][5][6][7]

Molecular Formula C₁₁H₁₄O₂[3][4][5]

Molecular Weight 178.23 g/mol [3][4][5]

Chemical Structure
InChI=1S/C11H14O2/c1-3-9-4-6-10(7-5-

9)8(2)11(12)13/h4-8H,3H2,1-2H3,(H,12,13)[3][5]

Physical and Chemical Properties
Quantitative data on the physical and chemical properties of p-Ethylhydratropic acid are

limited in publicly available SDSs. The following data has been compiled from available

sources.

Property Value Source

Autoignition Temperature
> 400 °C (> 752 °F) at 1,013

hPa
[8]

XLogP3 2.7 [3]

Appearance Solid (form not specified) [9]

Solubility No quantitative data available N/A

Melting/Boiling Point No data available N/A

Hazard Identification and GHS Classification
p-Ethylhydratropic acid is classified as hazardous under the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals.
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GHS Hazard Classification

Hazard Class Category

Acute Toxicity, Oral Category 4[3]

Skin Corrosion/Irritation Category 2[3]

Serious Eye Damage/Eye Irritation Category 2A[3]

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory tract irritation)[3]

GHS Label Elements

Element Description

Pictogram

Signal Word Warning[3]

Hazard Statements

H302: Harmful if swallowed.[3] H315: Causes

skin irritation.[3] H319: Causes serious eye

irritation.[3] H335: May cause respiratory

irritation.[3]

The following diagram illustrates the relationship between the identified hazards and the

required response categories.
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GHS Hazard and Response Workflow for p-Ethylhydratropic Acid

Identified Hazards

Precautionary Measures

H302: Harmful if swallowed

Response (P3XX)

IF SWALLOWED:
Call a POISON CENTER/doctor if you feel unwell.

Rinse mouth.

H315: Causes skin irritation

Prevention (P2XX)

Wash skin thoroughly after handling.
Wear protective gloves.

IF ON SKIN:
Wash with plenty of soap and water.

H319: Causes serious eye irritation

Wear eye protection/face protection.IF IN EYES:
Rinse cautiously with water for several minutes.

H335: May cause respiratory irritation

Avoid breathing dust.
Use only outdoors or in a well-ventilated area.

IF INHALED:
Remove person to fresh air.

Storage (P4XX)

Disposal (P5XX)

Click to download full resolution via product page

Caption: GHS Hazard and Response Workflow for p-Ethylhydratropic Acid.

Precautionary Statements Summary
The following table summarizes the precautionary statements (P-statements) associated with

p-Ethylhydratropic acid.
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Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P264
Wash skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.[6][10]

P271
Use only outdoors or in a well-

ventilated area.

P280
Wear protective gloves/eye

protection/face protection.

Response P301 + P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.[6]

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P330 Rinse mouth.[6][10]

P332 + P313
If skin irritation occurs: Get

medical advice/attention.[10]

P337 + P313
If eye irritation persists: Get

medical advice/attention.[8]
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P362 + P364

Take off contaminated clothing

and wash it before reuse.[6]

[10]

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[6]

P405 Store locked up.[6]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[6]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of p-Ethylhydratropic acid
are not provided in the reviewed Safety Data Sheets. SDSs typically report the results and

classifications derived from such studies rather than the full methodologies. For detailed

protocols, researchers should consult specialized toxicology databases or the primary

literature.

The diagram below illustrates a generalized workflow for an acute oral toxicity study, such as

one following an OECD Test Guideline, which would be used to determine an LD50 value and

inform the "H302: Harmful if swallowed" classification.
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Generalized Workflow for an Acute Oral Toxicity Study

Dose Preparation
(p-Ethylhydratropic acid in vehicle)

Dose Administration
(Oral gavage, single dose)

Animal Selection & Acclimation
(e.g., rodents)

Observation Period
(Typically 14 days)

Start observation

Data Collection
(Mortality, clinical signs, body weight)

Record observations

Gross Necropsy
(Post-mortem examination)

At end of study or death

Data Analysis
(e.g., LD50 calculation)

GHS Classification
(e.g., Acute Tox. 4)

Click to download full resolution via product page

Caption: Generalized Workflow for an Acute Oral Toxicity Study.

Toxicological Information and Signaling Pathways
The primary toxicological effects identified are acute oral toxicity, skin irritation, serious eye

irritation, and respiratory tract irritation.[3] The available SDSs do not contain information
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regarding the specific biochemical or signaling pathways through which p-Ethylhydratropic
acid exerts these effects. The observed irritation is likely due to direct chemical interaction with

epithelial tissues, but the molecular mechanisms have not been detailed in the reviewed safety

literature. Further research into the compound's mechanism of action would be required to

elucidate these pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b140339?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

